Cas no 891096-79-0 (3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea)

• Product Name: 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea
• CAS No: 891096-79-0
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 5510903
• PubChem ID: 16819764
• Update Time: 2025-05-19

3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• AKOS024623051
• SR-01000019574
• SR-01000019574-1
• 1-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(thiophen-2-ylmethyl)urea
• F2024-0895
• AB00677852-01
• 891096-79-0
• 3-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[(thiophen-2-yl)methyl]urea
• 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea

• Inchi： 1S/C17H19N3O3S/c1-23-14-5-2-4-13(9-14)20-11-12(8-16(20)21)19-17(22)18-10-15-6-3-7-24-15/h2-7,9,12H,8,10-11H2,1H3,(H2,18,19,22)
• InChI Key： IMFPASVMGCALAM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NC1CC(N(C2C=CC=C(C=2)OC)C1)=O)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.9Ų

Additional information on 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea

Introduction to 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea (CAS No. 891096-79-0) and Its Emerging Applications in Chemical Biology

The compound 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea, identified by the CAS number 891096-79-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic urea derivative exhibits a unique structural framework that combines aromatic and heterocyclic moieties, making it a compelling candidate for further exploration in drug discovery and molecular recognition studies.

At the core of its molecular architecture lies a pyrrolidinone ring, a scaffold that has garnered considerable attention due to its prevalence in bioactive natural products and synthetic pharmaceuticals. The presence of a methylurea group appended to the pyrrolidinone core introduces additional functional diversity, enabling interactions with biological targets through hydrogen bonding and other non-covalent forces. Furthermore, the incorporation of a thiophene moiety at the 1-position enhances the compound's lipophilicity while maintaining solubility, crucial for its potential biological activity.

The 3-methoxyphenyl substituent at the 1-position of the pyrrolidinone ring adds another layer of complexity, influencing both electronic and steric properties. This aromatic group is known to modulate binding affinity and selectivity, making it a valuable feature for designing molecules with tailored biological profiles. The overall structure of this compound suggests it may interact with biological macromolecules in ways that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are often key drivers of cellular processes and disease mechanisms. The structural features of 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea make it an intriguing candidate for such applications. Specifically, the combination of the pyrrolidinone ring, methylurea group, and thiophene moiety provides multiple sites for interaction with target proteins, potentially enabling precise modulation of PPIs.

One particularly exciting aspect of this compound is its potential as a scaffold for drug discovery. The pyrrolidinone core is structurally similar to several known bioactive molecules, including kinase inhibitors and other therapeutic agents. By leveraging this scaffold, researchers can explore analogues that may exhibit enhanced potency or selectivity. The presence of the methylurea group further expands the chemical space available for optimization, allowing for the design of molecules with improved pharmacokinetic properties.

Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches, which can rapidly identify promising candidates like 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea based on their predicted binding affinities to biological targets. These methods leverage machine learning models trained on large datasets of known bioactive compounds to predict new molecular interactions. Such computational strategies have accelerated the drug discovery process significantly, making it possible to screen thousands of compounds quickly.

The thiophene component of this molecule is particularly noteworthy due to its role in enhancing molecular stability and bioavailability. Thiophenes are widely found in natural products and pharmaceuticals, often contributing to a molecule's overall pharmacological activity. In this case, the thiophene ring at the 1-position may improve solubility while maintaining hydrophobic interactions necessary for binding to biological targets. This balance is critical for ensuring that small molecules can effectively reach their intended sites of action within living systems.

Furthermore, the methylurea group has been shown to be a versatile pharmacophore in medicinal chemistry. Urea-based motifs are known to form hydrogen bonds with amide backbones in proteins, making them effective at modulating protein function. The methyl group attached to the urea nitrogen adds steric bulk, which can fine-tune binding interactions and improve selectivity over off-target proteins. This feature makes 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea a promising candidate for developing selective inhibitors.

In light of these structural features, researchers have begun exploring this compound as a potential therapeutic agent. Initial studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in diseases such as cancer or inflammation. While these findings are preliminary, they highlight the importance of continued investigation into this class of molecules.

The synthesis of 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-y l)methylurea presents an interesting challenge due to its complex structural framework. However, advances in synthetic methodology have made it possible to construct such molecules efficiently and with high purity. Techniques such as multi-step organic synthesis combined with modern purification methods allow chemists to access complex scaffolds like this one while maintaining control over reaction outcomes.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact with them in precise ways. The compound described here exemplifies how combining different structural motifs can yield molecules with unique properties suitable for therapeutic applications. By continuing to explore analogues based on this scaffold—modifying substituents or exploring new functional groups—researchers may uncover novel bioactive entities with significant medical value.

In conclusion,3 - 1 - ( 3 - methoxyphenyl ) - 5 - oxopyrrolidin - 3 - yl - 1 - ( thiophen - 2 - y l ) methyl urea (CAS No . 891096 - 79 - 0 ) represents an exciting opportunity for further research in chemical biology . Its unique structural features make it a promising candidate for modulating biological processes through interaction with proteins or other macromolecules . As computational methods improve and synthetic techniques evolve , we can expect more discoveries like this one , expanding our arsenal against disease .